(3-Carboxy-2-propanoyloxypropyl)-trimethylazanium (3-Carboxy-2-propanoyloxypropyl)-trimethylazanium Propionylcarnitine belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. Thus, propionylcarnitine is considered to be a fatty ester lipid molecule. Propionylcarnitine is considered to be a practically insoluble (in water) and relatively neutral molecule. Propionylcarnitine has been detected in most biofluids, including feces, urine, cerebrospinal fluid, and blood. Within the cell, propionylcarnitine is primarily located in the cytoplasm, membrane (predicted from logP), mitochondria and peroxisome. Propionylcarnitine participates in a number of enzymatic reactions. In particular, Propionylcarnitine can be biosynthesized from propionyl-CoA and L-carnitine through its interaction with the enzyme carnitine O-acetyltransferase. In addition, Propionylcarnitine can be biosynthesized from propionyl-CoA and L-carnitine; which is mediated by the enzyme carnitine O-acetyltransferase. In humans, propionylcarnitine is involved in the oxidation OF branched chain fatty acids pathway. Propionylcarnitine has been linked to the inborn metabolic disorders including propionic acidemia.
O-propanoylcarnitine is an O-acylcarnitine compound having propanoyl as the acyl substituent. It has a role as an analgesic, an antirheumatic drug, a cardiotonic drug, a peripheral nervous system drug and a human metabolite. It derives from a propionic acid.
